Rotundine A

• Molecular Formula: C15H21NO
• Molecular Weight: 231.33 g/mol
• IUPAC Name: 4-(1,5,5-trimethyl-6,7-dihydrocyclopenta[c]pyridin-6-yl)butan-2-one
• InChI: InChI=1S/C15H21NO/c1-10(17)5-6-12-9-13-11(2)16-8-7-14(13)15(12,3)4/h7-8,12H,5-6,9H2,1-4H3
• InChI Key: RNURUJBYBMGADV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC2=C1CC(C2(C)C)CCC(=O)C
• Synonyms: rotundine A

Description

Rotundine a belongs to the class of organic compounds known as methylpyridines. These are organic compounds containing a pyridine ring substituted at one or more positions by a methyl group. This compound is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, this compound is primarily located in the membrane (predicted from logP). Outside of the human body, this compound can be found in root vegetables. This makes this compound a potential biomarker for the consumption of this food product.

Scientific Research Applications

NMR Analysis

• Rotundine has been utilized effectively as a chiral solvating agent for NMR analysis of racemic carboxylic acids (Jiang Xiang-dong & Su Ke-man, 2000).

Structural Characterization

• The anhydrous form of Rotundine and its monohydrate have been characterized, revealing insights into its pseudopolymorphism, crystalline structures, and bioavailability (Shi-ying Yang, Guan-hua Du, & Yang Lu, 2015).

Metabolism Studies

• Rotundine's metabolism by human CYP isoenzymes was studied in vitro, identifying the pathways and metabolites involved (Chun-zheng Li et al., 2010).

Spectroscopy and Nanomaterials

• Studies on infrared and Raman spectroscopy of Rotundine, especially in new Ag/Cu nanomaterials, have contributed to understanding its molecular vibration and structure (Jun-ping Li et al., 2014).

Pharmacokinetics

• The identification of Rotundine metabolites in rat bile was conducted using HPLC/MS/MS, providing insights into its excretion pathways (Mou Yun, 2006).

Clinical Applications

• Clinical research on Rotundine's combination with other drugs has explored its therapeutic effects, particularly in the treatment of addiction and withdrawal symptoms (He Huili, 2006).

Stability Studies

• Investigation into the stability of Rotundine under various conditions like light and heat provides essential data for its storage and handling (L. Li et al., 2001).

Drug Delivery

• The influence of various enhancers on the permeation of Rotundine through skin has been studied, which is crucial for its topical application (L. Cui et al., 2011).

Herbal Medicine

• Rotundine is a significant component in traditional Chinese medicine, often used for its sedative properties and in treating various ailments (A. M. Pirzada et al., 2015).

These studies showcase Rotundine A's diverse applications in scientific research, from its role in NMR analysis to its pharmacological potential and stability considerations.

This compound has been explored in various scientific research applications, notably outside the context of direct drug use, dosages, or side effects. Here are some highlighted applications based on available research:

Chiral Solvating Agent in NMR Analysis

Rotundine has been utilized as a chiral solvating agent (CSA) for NMR analysis of racemic carboxylic acids. This application underscores its effectiveness in distinguishing between enantiomers by inducing differences in NMR chemical shifts, thereby facilitating the analysis of chiral molecules (Jiang Xiang-dong & Su Ke-man, 2000).

Study of Polymorphism

Research has delved into the pseudopolymorphism of Rotundine, revealing its anhydrous form and monohydrate through systematic crystallization screening. The study employed techniques such as single crystal X-ray diffractometry and FT-IR spectroscopy to characterize these forms, contributing to our understanding of molecular arrangements and polymorphic phenomena (Shi-ying Yang, Guan-hua Du, & Yang Lu, 2015).

Spectroscopic Studies

Infrared spectroscopy (IR) and Raman spectroscopy have been applied to study Rotundine, particularly in the context of new Ag/Cu nanomaterials. These studies have provided insights into the vibrational peaks of Rotundine and its interaction with nanomaterials, offering valuable information for the rapid identification of this compound and its potential biological roles (Jun-ping Li, Guang-ming Zhou, Li-Jun Zhang, Hong-mei Cheng, & Hong-ying Qin, 2014).

Drug Stability Research

The stability of Rotundine sulfate injection under the influence of light and heat has been investigated, revealing that coloration rates follow zero-order kinetics. This study highlights the importance of understanding the stability parameters of pharmaceutical compounds, which is crucial for their formulation and storage (L. Li, X. Zhan, K. Li, & X. Yang, 2001).

Drug Release Studies

Rotundine's drug release profile from sustained-release tablets has been studied to establish a method for assessing drug dissolubility. Such research is fundamental for quality control and ensuring the therapeutic efficacy of sustained-release formulations (Gao Yong-liang, 2005).